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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506 Get Quote

Vanillin-13C6: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Vanillin-13C6, a stable isotope-labeled version of vanillin. This document is intended for

researchers, scientists, and professionals in drug development who utilize isotopically labeled

compounds for quantitative analysis and as tracers in metabolic research.

Core Physical and Chemical Properties
Vanillin-13C6 is a synthetic, stable isotope-labeled form of vanillin where six carbon atoms on

the benzene ring are replaced with the Carbon-13 (¹³C) isotope. This isotopic enrichment

makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS) and

nuclear magnetic resonance (NMR) spectroscopy, as it is chemically identical to unlabeled

vanillin but distinguishable by its mass.[1]

Quantitative Data Summary
The key physical and chemical properties of Vanillin-13C6 are summarized in the tables below

for easy reference and comparison.
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Identifier Value Source

IUPAC Name

4-Hydroxy-3-

methoxybenzaldehyde-

1,2,3,4,5,6-¹³C₆

[2]

CAS Number 201595-58-6 [3]

Molecular Formula C₂¹³C₆H₈O₃ [1]

Molecular Weight 158.10 g/mol [3][4]

Property Value Source

Appearance
White to light yellow

solid/crystals
[1]

Melting Point 81-83 °C [4]

Boiling Point 170 °C at 15 mmHg [4]

Isotopic Purity ≥99 atom % ¹³C [4]

Chemical Purity ≥98% [3]

Mass Shift M+6 [4]

Solubility Observation Source

Chloroform Slightly soluble

Ethyl Acetate Slightly soluble

Methanol Slightly soluble

Water Soluble

Ethanol Soluble
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Stability and Storage Recommendation Source

Powder Storage
-20°C for 3 years, 4°C for 2

years
[1]

In Solvent Storage
-80°C for 6 months, -20°C for 1

month
[1]

General

Store at room temperature

away from light and moisture.

Air, light, and moisture

sensitive.

[3][5]

Experimental Protocols
Vanillin-13C6 is primarily used as an internal standard in analytical methodologies for the

quantification of vanillin in various matrices. Below are detailed protocols for common analytical

techniques.

Quantitative Analysis by Headspace-Solid-Phase
Microextraction-Gas Chromatography/Mass
Spectrometry (HS-SPME-GC/MS)
This method is suitable for the determination of vanillin in complex matrices like fragrant

vegetable oils.[6]

2.1.1. Sample Preparation

Prepare a stock solution of Vanillin-13C6 as the internal standard (e.g., 1.0 mg/mL in a

suitable solvent like methanol).

Weigh 4 g of the oil sample into a 20 mL headspace vial.

Spike the sample with a known amount of the Vanillin-13C6 internal standard stock solution

to achieve a final concentration of 500 µg/kg.

Seal the vial tightly with a PTFE-faced silicone septum.
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2.1.2. HS-SPME Procedure

Equilibrate the sample vial at 110°C for 15 minutes with agitation.

Expose a 50/30 µm Divinylbenzene/Carboxen on Polydimethylsiloxane (DVB/CAR/PDMS)

SPME fiber to the headspace of the vial for 45 minutes at 110°C.

Retract the fiber and immediately introduce it into the GC inlet for desorption.

2.1.3. GC/MS Conditions

Injector: Splitless mode, 280°C.

Desorption Time: 1.5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.4 mL/min.

Oven Program: Start at 60°C, hold for 2 minutes, ramp to 160°C at 4°C/min, then ramp to

280°C at 10°C/min and hold for 6 minutes.

Mass Spectrometer: Electron ionization (EI) mode at 70 eV.

Acquisition: Selected Ion Monitoring (SIM) mode.

Vanillin ions (m/z): 150.9, 108.9, 122.8

Vanillin-13C6 ions (m/z): 157.0, 115.0, 158.0

Quantitative ¹³C Nuclear Magnetic Resonance (¹³C-
qNMR) Spectroscopy
This protocol is used for determining the isotopic ratio and authenticating the origin of vanillin.

[2]

2.2.1. Sample Preparation

Accurately weigh approximately 100 mg of the vanillin sample.
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Add 10 mg of a suitable internal standard (e.g., CH₃¹³COONa).

Add 5 mg of a relaxation reagent (e.g., Chromium (III) acetylacetonate, Cr(acac)₃).

Dissolve the mixture in 0.5 mL of a deuterated solvent (e.g., acetone-d₆).

Transfer the solution to a 10 mm outer diameter NMR tube.

2.2.2. NMR Spectroscopy Parameters

Spectrometer: Bruker 400 MHz or equivalent.

Observe Nucleus: ¹³C.

Acquisition Mode: Quantitative with appropriate relaxation delays to ensure full relaxation of

all carbon nuclei.

Ultra-High-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UHPLC-MS/MS)
A sensitive method for the routine monitoring of vanillin in food products.[7]

2.3.1. Sample Preparation and Extraction

Homogenize the food sample.

Perform a solvent extraction using a suitable solvent (e.g., acetonitrile or methanol).

Spike the extract with a known concentration of Vanillin-13C6 internal standard.

Centrifuge and filter the extract through a 0.22 µm filter before injection.

2.3.2. UHPLC Conditions

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

Flow Rate: Optimized for the column dimensions (e.g., 0.3-0.5 mL/min).
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Injection Volume: 5-10 µL.

2.3.3. MS/MS Conditions

Ion Source: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: Optimized for both vanillin and Vanillin-13C6.

Biological Context and Signaling Pathways
While Vanillin-13C6 is primarily used as an analytical standard, its unlabeled counterpart,

vanillin, exhibits a range of biological activities and has been shown to modulate several key

signaling pathways. The metabolic fate of vanillin has also been investigated. Understanding

these pathways is crucial for researchers in drug development and life sciences.

Metabolism of Vanillin
Studies in rats have shown that orally administered vanillin is extensively metabolized. The

major metabolites are vanillic acid, vanillyl alcohol, and their glucuronide and sulfate

conjugates. A smaller portion is excreted as vanilloylglycine. Further degradation can lead to

the formation of catechol and 4-methylcatechol.[1]
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Click to download full resolution via product page

Figure 1: Simplified metabolic pathway of vanillin.

Modulation of Signaling Pathways
Vanillin has been reported to influence several signaling pathways implicated in inflammation,

cancer, and neuroprotection.

3.2.1. Anti-Inflammatory and Neuroprotective Pathways

Vanillin exhibits anti-inflammatory effects by inhibiting the NF-κB signaling pathway. It can

suppress the phosphorylation of p65, a key subunit of NF-κB, thereby preventing its

translocation to the nucleus and the subsequent transcription of pro-inflammatory cytokines.[8]

Additionally, vanillin has been shown to attenuate neuroinflammation by inhibiting the JNK-

mediated NF-κB pathway.[4]
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Figure 2: Vanillin's inhibition of the JNK/NF-κB signaling pathway.

3.2.2. Anti-Cancer Pathways

In the context of cancer, vanillin has been shown to suppress cancer stem-like phenotypes by

inhibiting the Akt signaling pathway. It promotes the degradation of Akt through the ubiquitin-

proteasomal pathway, which in turn downregulates pluripotent transcription factors like Oct4

and Nanog.[3] Furthermore, vanillin can inhibit the AP-1 transcription factor activity via the ERK

pathway.[6]
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Figure 3: Vanillin's inhibitory effects on Akt and ERK signaling pathways in cancer.

Conclusion
Vanillin-13C6 is an essential tool for the accurate quantification of vanillin in a wide range of

applications, from food authenticity testing to biomedical research. Its well-defined physical and

chemical properties, coupled with established analytical protocols, ensure its reliability as an

internal standard. Furthermore, the growing body of research on the biological activities of its

unlabeled counterpart, vanillin, highlights potential areas of investigation where Vanillin-13C6
could be employed as a tracer to further elucidate its metabolic fate and mechanisms of action
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in complex biological systems. This guide provides a foundational resource for scientists and

researchers leveraging the capabilities of stable isotope-labeled compounds in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

